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Compound of Interest

Compound Name: 2,5-Difluorophenylacetic acid

Cat. No.: B031558

This in-depth technical guide provides comprehensive safety data sheet (SDS) information for
2,5-Difluorophenylacetic acid (CAS No: 85068-27-5), intended for researchers, scientists,
and professionals in drug development. This document outlines the key physical, chemical, and
toxicological properties, alongside recommended handling procedures and experimental
methodologies for safety assessment.

Chemical and Physical Properties

2,5-Difluorophenylacetic acid is a solid, white to off-white crystalline substance. It is a
valuable building block in organic synthesis, particularly in the pharmaceutical industry, due to
the influence of its fluorine atoms on molecular properties such as metabolic stability and
binding affinity.[1]
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Property Value Reference
Molecular Formula CsHeF202 [2]
Molecular Weight 172.13 g/mol

Melting Point 126-128 °C [2]

Boiling Point 219°C (rough estimate) [2]

Density 1.02 g/cm3 [2]

pKa 3.81 £ 0.10 (Predicted) [2]

N Slightly soluble in Chloroform
Solubility [2]
and Methanol.

Room Temperature, sealed in
Storage Temperature ) [2]
a dry environment.

Toxicological and Safety Data

2,5-Difluorophenylacetic acid is classified as an irritant. The following table summarizes its
hazard classifications and associated statements.

Hazard . ] Hazard Statements
. GHS Pictogram Signal Word

Classification (H-codes)

Skin Irritation _ H315: Causes skin
GHSO07 Warning S

(Category 2) irritation.[2]

Eye Irritation ) H319: Causes serious
GHSO07 Warning L

(Category 2) eye irritation.

Specific Target Organ

Toxicity - Single
] H335: May cause
Exposure (Category GHSO07 Warning ) o
) respiratory irritation.[2]
3), Respiratory

System
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Precautionary Measures (P-codes)

A comprehensive set of precautionary statements is associated with the handling of 2,5-
Difluorophenylacetic acid. Key recommendations include:

e Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash skin
thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear
protective gloves/protective clothing/eye protection/face protection).[2]

e Response: P302 + P352 (IF ON SKIN: Wash with plenty of soap and water), P305 + P351 +
P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing).[2]

Experimental Protocols for Safety Assessment

While specific experimental reports for 2,5-Difluorophenylacetic acid are not publicly
available, the hazard classifications indicate that standardized tests, such as those outlined by
the Organisation for Economic Co-operation and Development (OECD), were likely performed.
The following are representative methodologies for determining skin and eye irritation.

Skin Irritation Testing (Representative Protocol based on
OECD 404)

The in vivo dermal irritation test is designed to assess the potential of a substance to cause
reversible inflammatory changes to the skin.

Test Animals: Healthy, young adult albino rabbits are typically used.[3]

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the animal
is clipped.[4]

o Application: 0.5 g of the solid test substance is applied to a small area (approximately 6 cm?2)
of the skin and covered with a gauze patch.[3][4]

o Exposure: The patch is left in place for a 4-hour exposure period.[3]
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» Observation: After patch removal, the skin is examined for erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours after exposure. Scoring of the irritation is performed
according to a standardized scale.[3]

Eye Irritation Testing (Representative Protocol based on
OECD 405)

The acute eye irritation test evaluates the potential of a substance to produce reversible
changes in the eye.

» Test Animals: Healthy, adult albino rabbits with no pre-existing eye defects are used.[5]

o Application: A single dose of 0.1 mL of the test substance (if liquid) or not more than 0.1 g (if
solid) is placed in the conjunctival sac of one eye of the animal.[5]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The
cornea, iris, and conjunctiva are evaluated for opacity, inflammation, and redness according
to a standardized scoring system.[5]

Hazard Assessment and Handling Workflow

The following diagram illustrates the logical workflow from substance identification to the
implementation of safety measures in a research setting.
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Substance Identification & Properties

2,5-Difluorophenylacetic Acid
CAS: 85068-27-5

l
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Melting Point: 126-128 °C
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Figure 1: Hazard Assessment and Safe Handling Workflow for 2,5-Difluorophenylacetic Acid.

Signaling Pathways and Mechanism of Action
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Detailed studies on the specific toxicological signaling pathways and the molecular mechanism
of action for 2,5-Difluorophenylacetic acid are not readily available in the public domain. The
observed irritation is likely due to its acidic nature and potential to interact with cellular
membranes and proteins, leading to an inflammatory response. However, without specific
experimental data, this remains a generalized assessment.

Conclusion

2,5-Difluorophenylacetic acid is a valuable research chemical with defined irritant properties.
Adherence to the safety guidelines outlined in its SDS is crucial for minimizing risk in a
laboratory setting. This includes the use of appropriate personal protective equipment, proper
engineering controls, and awareness of emergency procedures. While detailed toxicological
data is limited, the provided information serves as a comprehensive guide for its safe handling
and use by researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nbinno.com [nbinno.com]

e 2. 2,5-Difluorophenylacetic acid | 85068-27-5 [chemicalbook.com]
» 3. daikinchemicals.com [daikinchemicals.com]

e 4. ecetoc.org [ecetoc.org]

» 5. daikinchemicals.com [daikinchemicals.com]

 To cite this document: BenchChem. [2,5-Difluorophenylacetic Acid: A Technical Safety Guide
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031558#2-5-difluorophenylacetic-acid-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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